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Compound of Interest

Compound Name: Methyl 2,3-dibromopropionate

Cat. No.: B161898

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core physical properties of Methyl 2,3-
dibromopropionate, a key intermediate in various organic syntheses. The information
presented herein is intended to support laboratory research and development activities by
providing reliable physical data and standardized experimental methodologies.

Core Physical Properties

The boiling point and density are critical parameters for the safe handling, purification, and
application of Methyl 2,3-dibromopropionate in a research setting. These properties have
been determined under specific conditions as detailed in the literature.

Data Presentation

The quantitative physical properties of Methyl 2,3-dibromopropionate are summarized in the
table below for quick reference and comparison.

Physical Property Value Conditions
Boiling Point 83-86 °C at 10 mmHg
Density 1.944 g/mL at 20 °C
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Experimental Protocols

While specific literature detailing the experimental determination of the physical properties for
this exact molecule is not readily available, standardized methods are employed for such
characterizations. Furthermore, a plausible synthetic route, which is crucial for obtaining the
compound for study, is outlined below.

Synthesis of Methyl 2,3-dibromopropionate

A common method for the preparation of Methyl 2,3-dibromopropionate involves the direct
bromination of methyl acrylate. A general procedure is as follows:

o Reaction Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser. The setup is placed in an ice bath to maintain a low
temperature during the initial phase of the reaction.

o Reagent Preparation: Methyl acrylate is dissolved in a suitable inert solvent, such as
dichloromethane or carbon tetrachloride, within the reaction flask.

e Bromination: A stoichiometric amount of bromine, dissolved in the same solvent, is added
dropwise to the stirred solution of methyl acrylate. The temperature is carefully monitored
and maintained between 0-5 °C during the addition to control the exothermic reaction.

e Reaction Completion: After the addition of bromine is complete, the reaction mixture is
allowed to warm to room temperature and stirred for an additional 1-2 hours to ensure the
reaction goes to completion.

o Workup: The reaction mixture is washed sequentially with a dilute aqueous solution of
sodium thiosulfate (to remove any unreacted bromine), water, and brine.

» Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

 Purification: The crude product is purified by vacuum distillation to yield pure Methyl 2,3-
dibromopropionate.

Boiling Point Determination
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The boiling point of Methyl 2,3-dibromopropionate is determined under reduced pressure to
prevent decomposition at higher temperatures.

o Apparatus: A vacuum distillation apparatus is assembled, including a distillation flask, a
condenser, a receiving flask, and a connection to a vacuum pump and a manometer.

e Procedure: The purified liquid is placed in the distillation flask with a boiling chip or a
magnetic stirrer. The system is evacuated to the desired pressure (e.g., 10 mmHg). The flask
is then heated gently.

o Measurement: The temperature at which the liquid boils and the vapor condenses on the
thermometer bulb is recorded as the boiling point at that specific pressure.

Density Determination

The density of liquid Methyl 2,3-dibromopropionate can be accurately measured using a
pycnometer.[1][2][3][4]

o Preparation: A clean, dry pycnometer of a known volume is weighed accurately.

o Sample Filling: The pycnometer is filled with the sample liquid, ensuring no air bubbles are
trapped. The stopper is inserted, and any excess liquid is carefully wiped from the exterior.

» Weighing: The filled pycnometer is weighed again.

o Temperature Control: The procedure is carried out at a constant temperature (e.g., 20 °C) by
using a water bath to ensure accuracy.

» Calculation: The density is calculated by dividing the mass of the liquid (weight of filled
pycnhometer minus weight of empty pycnometer) by the known volume of the pycnometer.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the synthesis and purification of
Methyl 2,3-dibromopropionate.
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Caption: Workflow for the synthesis of Methyl 2,3-dibromopropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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